Ethyl 2-[5,7-dimethyl-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[5,7-dimethyl-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H19N3O5S/c1-4-28-17(24)11-22-16-10-12(2)9-13(3)18(16)29-20(22)21-19(25)14-7-5-6-8-15(14)23(26)27/h5-10H,4,11H2,1-3H3
• InChI Key: OZULLWLCFMMPCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC(=CC(=C2SC1=NC(=O)C3=CC=CC=C3[N+](=O)[O-])C)C
• Molecular Formula: C20H19N3O5S
• Molecular Weight: 413.4 g/mol
• CAS No.: 1322220-12-1

Description

Ethyl 2-[5,7-dimethyl-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C20H19N3O5S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

Synthesis of Benzothiazole Derivatives

Benzothiazole derivatives, including those structurally related to Ethyl 2-[5,7-dimethyl-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate, have been synthesized through various methods, demonstrating their potential in developing novel compounds with varied applications. One study detailed the synthesis of ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate as a series of novel compounds, highlighting the versatility of benzothiazole derivatives in chemical synthesis (Nassiri & Milani, 2020).

Anticancer Activity

Research into benzothiazole acylhydrazones, closely related to the compound , has shown promising anticancer properties. These compounds have been evaluated for their cytotoxic activity against various cancer cell lines, suggesting the potential of benzothiazole derivatives in medicinal chemistry as anticancer agents (Osmaniye et al., 2018).

Nonlinear Optical Properties

The investigation of hydrazone derivatives for their third-order nonlinear optical properties has been conducted, aiming at applications in photonic devices. This research demonstrates the potential of structurally complex benzothiazole derivatives in developing materials for optical limiting and other photonic applications (Nair et al., 2022).